1-{[3-(3-chlorophenyl)-1-methyl-1H-pyrazol-4-yl]methyl}-4-(2-methoxyethoxy)piperidine

• IUPAC Name: 1-[[3-(3-chlorophenyl)-1-methylpyrazol-4-yl]methyl]-4-(2-methoxyethoxy)piperidine
• InChI: InChI=1S/C19H26ClN3O2/c1-22-13-16(19(21-22)15-4-3-5-17(20)12-15)14-23-8-6-18(7-9-23)25-11-10-24-2/h3-5,12-13,18H,6-11,14H2,1-2H3
• InChI Key: UZFFTAGIZXCXIK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C2=CC(=CC=C2)Cl)CN3CCC(CC3)OCCOC
• Molecular Formula: C19H26ClN3O2
• Molecular Weight: 363.9 g/mol

Description

This compound is a derivative of piperidine, which is a common structure in many pharmaceuticals. Piperidines are six-membered heterocyclic compounds containing one nitrogen atom. The compound also contains a pyrazole ring, which is a class of organic compounds with the formula C3H3N2H. Pyrazoles are notable for their prevalence in pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and rings. The compound contains a piperidine ring, a pyrazole ring, and a methoxyethoxy group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For instance, the presence of the methoxyethoxy group could potentially increase its solubility in certain solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. For instance, some piperidine derivatives act as potent dopamine reuptake inhibitors.